2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide

• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 2-[[2-(2-methylphenoxy)acetyl]amino]-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H21N3O3/c1-16-7-2-5-11-20(16)28-15-21(26)25-19-10-4-3-9-18(19)22(27)24-14-17-8-6-12-23-13-17/h2-13H,14-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key: MSJMDSDTRQYLOY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3

Description

2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide, also known as MPAPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAPB belongs to the class of benzamide derivatives and has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and anti-tumor effects.

Scientific Research Applications

2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has also been shown to possess anti-tumor activity in various cancer cell lines. Additionally, 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide is not fully understood. However, it has been suggested that 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide may exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has also been shown to activate the adenosine A1 receptor, which may contribute to its analgesic effects. Furthermore, 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has also been found to reduce pain sensitivity in animal models of pain. Additionally, 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit significant biological activity. However, there are also some limitations to the use of 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide in lab experiments. For example, its mechanism of action is not fully understood, and it may exhibit off-target effects that could complicate experimental results.

Future Directions

There are several future directions for research on 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide. One area of interest is the development of more potent and selective derivatives of 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide for use in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide and its potential off-target effects. Finally, there is a need for more in vivo studies to evaluate the safety and efficacy of 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide in animal models of disease.

Synthesis Methods

The synthesis of 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide involves the reaction of 2-methylphenol with ethyl chloroformate to form 2-methylphenyl chloroformate. This intermediate is then reacted with 3-pyridinemethanol to form the corresponding ester. The ester is then hydrolyzed to produce the carboxylic acid, which is then coupled with 2-aminoacetophenone to form 2-{[(2-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide.